1-(3,4-Dimethoxyphenyl)-2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-(2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)sulfanylethanone
• InChI: InChI=1S/C24H23N3O3S/c1-15-12-22(31-14-19(28)18-10-11-20(29-3)21(13-18)30-4)27-24(25-15)23(16(2)26-27)17-8-6-5-7-9-17/h5-13H,14H2,1-4H3
• InChI Key: PSBCZJFOOKLTCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)SCC(=O)C3=CC(=C(C=C3)OC)OC)C)C4=CC=CC=C4
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol
• CAS No.: 850729-54-3

Description

1-(3,4-Dimethoxyphenyl)-2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)ethanone is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterisation

Research on similar compounds, such as derivatives of diheteroaryl thienothiophene, highlights the chemical synthesis and characterization of novel chemical entities. These efforts involve exploring new synthetic routes to develop compounds with potential biological activities. For example, the synthesis of new diheteroaryl thienothiophene derivatives involves various chemical reactions to introduce different functional groups, aiming to investigate their chemical properties and potential applications in medicinal chemistry (Mabkhot, Al-Majid, & Alamary, 2011).

Biological Activities

The research into pyrazolo[1,5-a]pyrimidines, a class of compounds to which the mentioned chemical belongs, indicates their significance in pharmaceutical sciences due to their beneficial properties as antimetabolites in purine biochemical reactions. These compounds have attracted attention for their potential antitrypanosomal activity, showcasing the interest in developing new therapeutic agents based on their structure (Abdelriheem, Zaki, & Abdelhamid, 2017).

Pharmacological Potential

Further investigations into similar compounds have revealed their potential as inhibitors of specific enzymes, suggesting their utility in designing new drugs with targeted biological activities. For instance, the synthesis and evaluation of 6-phenylpyrazolo[3,4-d]pyrimidones have identified specific inhibitors of cyclic GMP phosphodiesterase, which have implications for treating conditions like hypertension (Dumaitre & Dodic, 1996).